Cas no 1805378-88-4 (5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-6-nitropyridine)

• Product Name: 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-6-nitropyridine
• CAS No: 1805378-88-4
• MF: C₇H₄Br₂F₂N₂O₂
• MW: 345.923666954041
• CID: 4862712
• Update Time: 2025-06-14

5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C7H4Br2F2N2O2/c8-2-5-3(6(10)11)1-4(9)7(12-5)13(14)15/h1,6H,2H2
• InChI Key： LUYAKUBISYNKIQ-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N=C(CBr)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-6-nitropyridine

Recent Advances in the Study of 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-6-nitropyridine (CAS: 1805378-88-4)

The compound 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-6-nitropyridine (CAS: 1805378-88-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the versatility of 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-6-nitropyridine as a key intermediate in the synthesis of novel heterocyclic compounds. Its bromomethyl and difluoromethyl groups make it a valuable building block for the development of bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of pyridine-based inhibitors targeting specific cancer-related kinases.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-6-nitropyridine exhibit promising antimicrobial properties against drug-resistant bacterial strains. Researchers have also explored its potential as a precursor for the development of fluorinated pharmaceuticals, leveraging the difluoromethyl group to enhance metabolic stability and bioavailability. These findings were recently presented at the American Chemical Society's annual meeting, highlighting the compound's growing importance in medicinal chemistry.

The synthesis of 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-6-nitropyridine has been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. A 2024 publication in Organic Process Research & Development detailed a scalable, eco-friendly synthesis route that minimizes hazardous byproducts, addressing key challenges in industrial production. This advancement is particularly relevant given the increasing demand for this compound in pharmaceutical R&D.

Looking ahead, researchers are investigating the potential of 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-6-nitropyridine in targeted drug delivery systems. Its unique chemical properties make it an attractive candidate for conjugation with biologics or nanoparticles. Current studies are focusing on its application in antibody-drug conjugates (ADCs) for cancer therapy, with preclinical data expected in late 2024. The compound's role in the development of next-generation therapeutics continues to expand as new research emerges.

In conclusion, 5-Bromo-2-(bromomethyl)-3-(difluoromethyl)-6-nitropyridine (CAS: 1805378-88-4) represents a valuable chemical entity with diverse applications in drug discovery and development. Recent advances in its synthesis and biological evaluation underscore its potential as a key building block for novel therapeutics. Ongoing research will likely reveal additional applications for this versatile compound in the coming years, solidifying its position as an important tool in medicinal chemistry.